Cas no 5753-08-2 ((5E)-5-(2-ethoxybenzylidene)-2-thioxoimidazolidin-4-one)

5753-08-2 structure
Product name:(5E)-5-(2-ethoxybenzylidene)-2-thioxoimidazolidin-4-one
(5E)-5-(2-ethoxybenzylidene)-2-thioxoimidazolidin-4-one Chemical and Physical Properties
Names and Identifiers
-
- (5E)-5-(2-ethoxybenzylidene)-2-thioxoimidazolidin-4-one
- 4-imidazolidinone, 5-[(2-ethoxyphenyl)methylene]-2-thioxo-, (5E)-
- (5E)-5-(2-Ethoxybenzylidene)-2-thioxoimidazolidin-4-one; 4-imidazolidinone, 5-[(2-ethoxyphenyl)methylene]-2-thioxo-, (5E)-
- AKOS002276057
- SR-01000219048-1
- 5753-08-2
- (5E)-5-(2-ethoxybenzylidene)-2-thioxo-4-imidazolidinone
- SR-01000219048
-
- Inchi: InChI=1S/C12H12N2O2S/c1-2-16-10-6-4-3-5-8(10)7-9-11(15)14-12(17)13-9/h3-7H,2H2,1H3,(H2,13,14,15,17)/b9-7+
- InChI Key: VYXUVUXUCMEILA-VQHVLOKHSA-N
- SMILES: CCOC1=CC=CC=C1C=C2C(=O)NC(=S)N2
Computed Properties
- Exact Mass: 248.06206
- Monoisotopic Mass: 248.062
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 354
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 82.4Ų
Experimental Properties
- Density: 1.33
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.654
- PSA: 50.36
(5E)-5-(2-ethoxybenzylidene)-2-thioxoimidazolidin-4-one Related Literature
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Sandrine Thicoipe,Philippe Carbonnière,Claude Pouchan Phys. Chem. Chem. Phys., 2013,15, 11646-11652
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Ekaterina A. Ivanova,Mikhail A. Maslov,Tatyana O. Kabilova,Pavel A. Puchkov,Anna S. Alekseeva,Ivan A. Boldyrev,Valentin V. Vlassov,Galina A. Serebrennikova,Nina G. Morozova,Marina A. Zenkova Org. Biomol. Chem., 2013,11, 7164-7178
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Qingxiao Zou,Weilong Liu New J. Chem., 2021,45, 530-534
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Bhawna,Mrinmoy Roy,Vikram,Aftab Alam,M. Aslam Chem. Commun., 2021,57, 1478-1481
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Vinodh Rajendra,Yang Chen,Michael A. Brook Polym. Chem., 2010,1, 312-320
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